Cas no 899963-64-5 (N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide)

• Product Name: N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide
• CAS No: 899963-64-5
• MF: C₂₄H₂₁FN₂O₄S₂
• MW: 484.562947034836
• CID: 5490777
• Update Time: 2025-06-15

N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfonylacetamide
• N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide

• Inchi： 1S/C24H21FN2O4S2/c1-2-31-20-9-6-10-21-23(20)26-24(32-21)27(15-17-7-4-3-5-8-17)22(28)16-33(29,30)19-13-11-18(25)12-14-19/h3-14H,2,15-16H2,1H3
• InChI Key： FKCZWIKFCDGJSG-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)C1=NC2=C(OCC)C=CC=C2S1)(=O)CS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide

Research Brief on N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide (CAS: 899963-64-5)

N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide (CAS: 899963-64-5) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and fluorobenzenesulfonyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide involves a multi-step process that ensures high yield and purity. Key steps include the condensation of 4-ethoxy-1,3-benzothiazol-2-amine with benzyl bromide, followed by sulfonylation with 4-fluorobenzenesulfonyl chloride. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for larger-scale production.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies demonstrate that it effectively suppresses the production of pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life, which are critical for further clinical development.

Mechanistic studies indicate that N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide acts as a selective modulator of key signaling pathways, such as NF-κB and MAPK. These pathways are implicated in various pathological conditions, including cancer and autoimmune diseases. The compound's ability to selectively target these pathways without significant off-target effects highlights its therapeutic potential. Further research is underway to elucidate its precise molecular interactions and optimize its efficacy and safety profiles.

In conclusion, N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorobenzenesulfonyl)acetamide represents a promising candidate for drug development, with demonstrated efficacy in preclinical models. Its unique chemical structure and selective mechanism of action make it a valuable subject for ongoing research. Future studies should focus on advancing its clinical translation, including detailed toxicological assessments and formulation development, to fully realize its therapeutic potential.